Cas no 237761-81-8 (3'-Fluoro-4'-(trifluoromethyl)acetophenone)

3'-Fluoro-4'-(trifluoromethyl)acetophenone structure
237761-81-8 structure
Product Name:3'-Fluoro-4'-(trifluoromethyl)acetophenone
CAS No:237761-81-8
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00236273
CID:92519
PubChem ID:2737532
Update Time:2025-04-18

3'-Fluoro-4'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-4'-(trifluoromethyl)acetophenone
    • 1-acetyl-3-fluoro-4-(trifluoromethyl)benzene
    • AC1MC7G7
    • ACMC-1CIJ5
    • PubChem12023
    • SureCN313169
    • 1-[3-Fluoro-4-(trifluoromethyl)phenyl]ethanone
    • 1-(3-fluoro-4-(trifluoromethyl)phenyl)ethanone
    • 3-fluoro-4-(trifluoromethyl)acetophenone
    • 1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one
    • Ethanone, 1-[3-fluoro-4-(trifluoromethyl)phenyl]-
    • NXQBONPKAOTSNA-UHFFFAOYSA-N
    • SBB09
    • CK2559
    • SY061831
    • DTXSID40372117
    • AMY14400
    • CS-0059207
    • AKOS005259092
    • 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -(trifluoromethyl)acetophenone
    • FT-0676130
    • 1-(3-fluoro-4-trifluoromethylphenyl)ethanone
    • A816892
    • SCHEMBL313169
    • AS-45925
    • MFCD00236273
    • 237761-81-8
    • 1-[3-fluoranyl-4-(trifluoromethyl)phenyl]ethanone
    • 3 inverted exclamation marka-Fluoro-4 inverted exclamation marka-(trifluoromethyl)acetophenone
    • MDL: MFCD00236273
    • Inchi: 1S/C9H6F4O/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-4H,1H3
    • InChI Key: NXQBONPKAOTSNA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(C)=O)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 206.03548
  • Monoisotopic Mass: 206.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.299
  • Boiling Point: 226 ºC
  • Flash Point: 85 ºC
  • Refractive Index: 1.449
  • PSA: 17.07
  • LogP: 3.04710
  • Solubility: Not determined

3'-Fluoro-4'-(trifluoromethyl)acetophenone Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
  • HazardClass:IRRITANT

3'-Fluoro-4'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 98%
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£74.00 2022-03-01
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237761-81-8 98%
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Alichem
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3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 97%
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$484.80 2023-09-02
Alichem
A015000010-500mg
3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 97%
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Alichem
A015000010-1g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 97%
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Apollo Scientific
PC3426-1g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 98%
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£18.00 2023-09-01
Apollo Scientific
PC3426-5g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 98%
5g
£70.00 2023-09-01
Apollo Scientific
PC3426-25g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
237761-81-8 98%
25g
£246.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39585-250mg
1-(3-Fluoro-4-(trifluoromethyl)phenyl)ethanone
237761-81-8 95%
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¥32.0 2024-07-16

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